Cas no 6291-89-0 (PHENYLGUANIDINE CARBONATE)

• Product Name: PHENYLGUANIDINE CARBONATE
• CAS No: 6291-89-0
• MF: C₁₅H₂₀N₆O₃
• MW: 332.357702255249
• MDL: MFCD00050869
• CID: 502351
• PubChem ID: 57351734
• Update Time: 2025-04-19

PHENYLGUANIDINE CARBONATE Chemical and Physical Properties

Names and Identifiers

• PHENYLGUANIDINE CARBONATE
• Carbonic acid, compd. with N-phenylguanidine (1:2)
• 6291-89-0

• MDL： MFCD00050869
• Inchi： 1S/2C7H9N3.CH2O3/c2*8-7(9)10-6-4-2-1-3-5-6;2-1(3)4/h2*1-5H,(H4,8,9,10);(H2,2,3,4)
• InChI Key： AYGJSDKAQHAHHO-UHFFFAOYSA-N
• SMILES： OC(=O)O.N(=C(/N)\N)/C1C=CC=CC=1.N(=C(/N)\N)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.16000
• Monoisotopic Mass: 332.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2

Experimental Properties

• Color/Form: Not determined
• PSA: 181.33000
• LogP: 3.95240
• Solubility: Not determined